Cas no 138148-60-4 (4-(Methyldithio)butanoic acid)

• Product Name: 4-(Methyldithio)butanoic acid
• CAS No: 138148-60-4
• MF: C₅H₁₀O₂S₂
• MW: 166.261699199677
• CID: 2772609
• PubChem ID: 11550063
• Update Time: 2025-04-21

4-(Methyldithio)butanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80468386
• SCHEMBL3545819
• 846-433-6
• 4-(methyldisulfanyl)butanoicacid
• EN300-729665
• Butanoic acid, 4-(methyldithio)-
• 138148-60-4
• 4-(Methyldithio)butanoic acid

• Inchi： 1S/C5H10O2S2/c1-8-9-4-2-3-5(6)7/h2-4H2,1H3,(H,6,7)
• InChI Key： CXRDNLDONYMEBK-UHFFFAOYSA-N
• SMILES： CSSCCCC(=O)O

Computed Properties

• Exact Mass: 166.01222190Da
• Monoisotopic Mass: 166.01222190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids